Cas no 1114651-77-2 (2-(2,4-dimethylbenzoyl)-6-fluoro-4-(3-fluoro-4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 2-(2,4-dimethylbenzoyl)-6-fluoro-4-(3-fluoro-4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114651-77-2
• MF: C₂₄H₁₉F₂NO₃S
• MW: 439.474372148514
• CID: 5387873
• Update Time: 2025-10-29

2-(2,4-dimethylbenzoyl)-6-fluoro-4-(3-fluoro-4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (2,4-dimethylphenyl)-[6-fluoro-4-(3-fluoro-4-methylphenyl)-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]methanone
• 2-(2,4-dimethylbenzoyl)-6-fluoro-4-(3-fluoro-4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C24H19F2NO3S/c1-14-4-8-19(16(3)10-14)24(28)23-13-27(18-7-5-15(2)20(26)12-18)21-11-17(25)6-9-22(21)31(23,29)30/h4-13H,1-3H3
• InChI Key： YEHRVIUZRJMLGG-UHFFFAOYSA-N
• SMILES： S1(C(C(C2C([H])=C([H])C(C([H])([H])[H])=C([H])C=2C([H])([H])[H])=O)=C([H])N(C2C([H])=C([H])C(C([H])([H])[H])=C(C=2[H])F)C2C([H])=C(C([H])=C([H])C1=2)F)(=O)=O

Additional information on 2-(2,4-dimethylbenzoyl)-6-fluoro-4-(3-fluoro-4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Comprehensive Analysis of 2-(2,4-dimethylbenzoyl)-6-fluoro-4-(3-fluoro-4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114651-77-2)

In the realm of advanced organic chemistry, 2-(2,4-dimethylbenzoyl)-6-fluoro-4-(3-fluoro-4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114651-77-2) has garnered significant attention due to its unique structural features and potential applications. This compound, often abbreviated for convenience, belongs to the benzothiazine family, a class of heterocyclic compounds known for their diverse biological and pharmacological properties. Researchers and industry professionals are increasingly exploring its synthesis, stability, and functional roles, aligning with the growing demand for novel molecular entities in drug discovery and material science.

The molecular architecture of 2-(2,4-dimethylbenzoyl)-6-fluoro-4-(3-fluoro-4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione incorporates multiple functional groups, including fluoro and methyl substituents, which contribute to its electronic and steric properties. These modifications are critical in modulating the compound's reactivity and interaction with biological targets. Recent studies highlight its potential as a scaffold for designing enzyme inhibitors or fluorescent probes, addressing contemporary challenges in precision medicine and diagnostic imaging. Such applications resonate with current trends in personalized healthcare and non-invasive diagnostics, topics frequently searched in academic and industrial databases.

From a synthetic perspective, the preparation of CAS No. 1114651-77-2 involves multi-step organic transformations, often employing palladium-catalyzed cross-coupling or nucleophilic aromatic substitution reactions. Optimizing these protocols is a focal point for chemists, as efficiency and yield are paramount for scalable production. Notably, the compound's thermal stability and solubility profile have been subjects of recent publications, reflecting the broader scientific community's interest in green chemistry and sustainable synthesis—keywords frequently associated with this compound in research queries.

Beyond its chemical properties, 2-(2,4-dimethylbenzoyl)-6-fluoro-4-(3-fluoro-4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione has also been investigated for its photophysical characteristics. The presence of fluorine atoms enhances its electron-withdrawing capacity, making it a candidate for organic electronics such as OLEDs or photovoltaic cells. This aligns with the surge in searches for energy-efficient materials and renewable energy technologies, underscoring the compound's relevance in cutting-edge applications.

In summary, CAS No. 1114651-77-2 represents a versatile chemical entity with multifaceted potential. Its structural complexity and functional adaptability position it at the intersection of medicinal chemistry, materials science, and catalysis. As research progresses, this compound is likely to feature prominently in discussions about molecular design and innovation-driven solutions, catering to both academic curiosity and industrial demand.